Bensulide oxon
Overview
Description
Bensulide oxon, also known as O-benzyl-N-sulfonyl-N-methyl-1,3-dioxolane-4-methanamine, is an organosulfur compound that has been used in various scientific research applications due to its unique properties. It is a sulfur-containing compound that is highly reactive and can be used in a variety of applications, including in the synthesis of other compounds, in the study of biochemical and physiological effects, and in laboratory experiments.
Scientific Research Applications
Oxidation in Water Treatment
Bensulide oxon, a degradation product of the pesticide bensulide, has been studied for its behavior during water treatment processes. Kamel et al. (2009) investigated the oxidation of organophosphate pesticides, including bensulide, during chlorination in simulated drinking water. Their research highlighted that bensulide and other organophosphates can form stable oxons during chlorination, persisting for at least 72 hours. This finding is significant for understanding the fate of such pesticides in water treatment systems and their potential environmental impact (Kamel et al., 2009).
Soil Mobility and Persistence
The mobility and persistence of bensulide in soil have been extensively studied, providing insight into its environmental behavior and potential impact on agriculture. Antonious (2009) conducted a field study assessing the off-site movement and persistence of bensulide in agricultural soil. The study found that the half-life of bensulide varied depending on soil treatment, ranging from 27 to 44 days. This research is crucial for understanding how bensulide behaves in different soil conditions and its implications for agricultural practices (Antonious, 2009).
Herbicide Effectiveness in Agriculture
Bensulide's effectiveness as a herbicide and its impact on crop production have been explored in various studies. For instance, research presented at the Kentucky Academy of Science highlighted the dissipation and half-life of bensulide in soil under different management practices and its effect on water runoff and soil amendments. Such studies provide valuable information for farmers and agricultural scientists in optimizing weed control strategies while minimizing environmental impact (Barney, 2009).
properties
IUPAC Name |
N-[2-di(propan-2-yloxy)phosphorylsulfanylethyl]benzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H24NO5PS2/c1-12(2)19-21(16,20-13(3)4)22-11-10-15-23(17,18)14-8-6-5-7-9-14/h5-9,12-13,15H,10-11H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFTSUNODOZMOBM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OP(=O)(OC(C)C)SCCNS(=O)(=O)C1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H24NO5PS2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2037500 |
Source
|
| Record name | Bensulide oxon | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2037500 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
381.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bensulide oxon | |
CAS RN |
20243-81-6 |
Source
|
| Record name | Bensulide oxon | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020243816 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Bensulide oxon | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2037500 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | BENSULIDE OXON | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4H81ECF458 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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